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Compound of Interest

Compound Name: 4-Nitrodiazoaminobenzene

Cat. No.: B081726 Get Quote

An In-depth Technical Guide to 4-
Nitrodiazoaminobenzene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential biological relevance of 4-Nitrodiazoaminobenzene. The information is

curated for researchers in chemistry and drug development, with a focus on data presentation

and experimental context.

Chemical Structure and Identification
4-Nitrodiazoaminobenzene, also known as 1-(4-Nitrophenyl)-3-phenyltriazene, is an aromatic

compound belonging to the triazene class. Its chemical structure consists of a phenyl group

and a 4-nitrophenyl group linked by a triazene bridge (-N=N-NH-).

Systematic IUPAC Name: N-[(4-nitrophenyl)diazenyl]aniline[1]

Synonyms:

1-(4-Nitrophenyl)-3-phenyltriazene[1]

p-Nitrodiazoaminobenzene[1]
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Chemical Formula: C₁₂H₁₀N₄O₂

Molecular Weight: 242.24 g/mol [1]

CAS Registry Number: 13113-75-2[1]

Chemical Structure:

Physicochemical Properties
The physicochemical properties of 4-Nitrodiazoaminobenzene are summarized in the table

below. These properties are essential for its handling, purification, and application in various

experimental setups.
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Property Value Reference

Physical State Solid

Melting Point 137 °C [1]

Boiling Point 397.3 °C at 760 mmHg [1]

Density 1.28 g/cm³ [1]

Solubility

Limited solubility in water.

Soluble in organic solvents

such as ethanol, acetone, and

chloroform.

[2]

pKa (Predicted) 0.43 ± 0.50 [1]

LogP (Predicted) 4.30 [1]

Vapor Pressure 1.6E-06 mmHg at 25°C [1]

Synthesis and Purification
Synthesis Protocol
The synthesis of 4-Nitrodiazoaminobenzene is typically achieved through a diazotization-

coupling reaction. A general protocol, adapted from the synthesis of analogous azo

compounds, is provided below.

Reaction Scheme:

4-Nitroaniline + NaNO₂ + HCl → 4-Nitrobenzenediazonium chloride 4-Nitrobenzenediazonium

chloride + Aniline → 4-Nitrodiazoaminobenzene

Experimental Protocol:

Diazotization of 4-Nitroaniline:

Dissolve 4-nitroaniline in a mixture of hydrochloric acid and water.

Cool the solution to 0-5 °C in an ice bath with constant stirring.
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Slowly add a pre-cooled aqueous solution of sodium nitrite (NaNO₂) dropwise, ensuring

the temperature does not exceed 5 °C.

Continue stirring for 15-30 minutes after the addition is complete to ensure full formation of

the 4-nitrobenzenediazonium chloride solution.

Coupling Reaction:

In a separate beaker, dissolve aniline in an appropriate solvent (e.g., ethanol or a buffered

aqueous solution).

Cool the aniline solution to 0-5 °C.

Slowly add the cold diazonium salt solution to the aniline solution with vigorous stirring.

Maintain the temperature at 0-5 °C throughout the addition.

A yellow to orange precipitate of 4-Nitrodiazoaminobenzene will form.

Continue stirring for an additional 1-2 hours to ensure the completion of the reaction.

Isolation:

Collect the precipitate by vacuum filtration.

Wash the solid with cold water to remove any unreacted salts and acids.

Dry the product in a desiccator or under vacuum at a low temperature.

Diagram of the synthesis workflow for 4-Nitrodiazoaminobenzene.

Purification
Recrystallization is a common method for the purification of 4-Nitrodiazoaminobenzene.

Experimental Protocol:

Solvent Selection: Choose a solvent or solvent system in which the compound is sparingly

soluble at room temperature but highly soluble at the solvent's boiling point. Common
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solvents for recrystallization of similar compounds include ethanol, acetone, or mixtures like

ethanol/water.

Dissolution: Dissolve the crude 4-Nitrodiazoaminobenzene in the minimum amount of hot

solvent to form a saturated solution.

Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to

remove them.

Crystallization: Allow the hot solution to cool slowly to room temperature. Crystals of the

purified compound will form. Further cooling in an ice bath can increase the yield.

Isolation: Collect the purified crystals by vacuum filtration.

Washing: Wash the crystals with a small amount of cold solvent to remove any remaining

soluble impurities.

Drying: Dry the purified crystals under vacuum.

Spectral Data
Spectroscopic analysis is crucial for the structural confirmation of 4-Nitrodiazoaminobenzene.

The expected spectral characteristics are outlined below.
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Spectroscopy Expected Characteristics

¹H NMR

Signals corresponding to the aromatic protons

of the phenyl and 4-nitrophenyl rings. The

chemical shifts will be influenced by the

electron-withdrawing nitro group and the

triazene linkage. The NH proton of the triazene

bridge is also expected to appear as a distinct

signal.

¹³C NMR

Resonances for the twelve carbon atoms of the

aromatic rings. The carbons attached to the

nitro group and the nitrogen atoms will show

characteristic downfield shifts.

FTIR

Characteristic absorption bands for N-H

stretching of the triazene group, N=N stretching,

C=C stretching of the aromatic rings, and strong

symmetric and asymmetric stretching vibrations

of the nitro group (NO₂).

UV-Vis

Absorption maxima in the UV-visible region are

expected due to the extended π-conjugation of

the molecule, characteristic of azo compounds.

The position of the λmax will be solvent-

dependent.

Biological Activity and Potential Applications
While specific studies on the biological activity of 4-Nitrodiazoaminobenzene are limited in the

publicly available literature, its structural class, the triazenes, has been a subject of interest in

drug development, particularly in oncology.

General Mechanism of Action of Triazene Compounds
Many triazene compounds are known to act as alkylating agents. Their cytotoxic effects are

often attributed to their ability to methylate DNA, primarily at the O⁶ position of guanine.[1][3][4]

[5] This methylation can lead to DNA damage, cell cycle arrest, and ultimately apoptosis in

rapidly dividing cells.[3]
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General mechanism of action for cytotoxic triazene compounds.

It is important to note that the specific biological activity and mechanism of action of 4-
Nitrodiazoaminobenzene have not been experimentally determined and reported. The above

represents a potential mechanism based on its structural class.

Potential Research Applications
Given the known activities of related compounds, 4-Nitrodiazoaminobenzene could be a

candidate for investigation in the following areas:

Antiproliferative and Cytotoxic Studies: Screening against various cancer cell lines to

determine its potential as an anticancer agent.

Antimicrobial Assays: Evaluation of its activity against a panel of bacteria and fungi, as both

nitroaromatics and azo compounds have shown antimicrobial properties.

Structure-Activity Relationship (SAR) Studies: Serving as a lead compound for the synthesis

of derivatives with potentially enhanced biological activity and improved pharmacological

profiles.

Safety and Handling
4-Nitrodiazoaminobenzene should be handled with care, following standard laboratory safety

procedures for handling potentially hazardous chemicals.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles,

gloves, and a lab coat.

Handling: Avoid inhalation of dust and contact with skin and eyes. Work in a well-ventilated

area or a chemical fume hood.

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials.

Disclaimer: This document is intended for informational purposes for a qualified scientific

audience. All experimental work should be conducted with appropriate safety precautions and

in accordance with institutional and regulatory guidelines. The biological activities discussed
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are based on the general properties of the chemical class and are not a definitive statement of

the properties of 4-Nitrodiazoaminobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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